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Compound of Interest

Compound Name: L-691121

Cat. No.: B1673912 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

chemical L-691121 in a laboratory setting, based on its chemical properties and established

safety protocols for similar substances. A specific Safety Data Sheet (SDS) for L-691121 is not

readily available in the public domain. Therefore, these procedures should be considered as a

baseline recommendation. Researchers, scientists, and drug development professionals must

consult their institution's Environmental Health and Safety (EHS) department and adhere to all

local, state, and federal regulations for hazardous waste disposal.

The proper handling and disposal of laboratory chemicals are paramount to ensuring the safety

of personnel and protecting the environment. L-691121, a chemical compound used in

research, requires careful consideration for its disposal due to its chemical nature.

Chemical Properties of L-691121
Based on available data, the following properties of L-691121 are known:

Property Value

CAS Number 136075-60-0

Molecular Formula C22H25ClN4O5S

Molecular Weight 492.97 g/mol
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The molecular formula indicates that L-691121 is a halogenated organic compound containing

chlorine and sulfur. Such compounds require specific disposal procedures to mitigate potential

hazards.

Experimental Protocol: General Disposal Procedure
for L-691121
The following step-by-step methodology is a recommended protocol for the disposal of L-
691121 waste. This protocol is based on standard practices for the disposal of halogenated

and sulfur-containing organic compounds.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated, properly labeled, and sealed hazardous waste container for "Halogenated

Organic Waste".

Chemical fume hood.

Spill containment materials.

Procedure:

Risk Assessment: Before handling, conduct a risk assessment for the disposal process.

Given the lack of a specific SDS, treat L-691121 as a potentially toxic and environmentally

hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling L-691121 and its waste.

Segregation of Waste: It is critical to segregate waste containing L-691121. Do not mix it with

non-halogenated organic waste, aqueous waste, or other incompatible chemicals.[1][2]

Waste Collection:
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Collect all waste materials containing L-691121, including unused product, contaminated

solutions, and rinsates, in a designated and properly labeled "Halogenated Organic

Waste" container.[2][3][4]

Ensure the container is made of a material compatible with the chemical and is kept tightly

sealed when not in use.

The waste container should be stored in a well-ventilated area, preferably within a

secondary containment tray in a designated satellite accumulation area.

Handling of Empty Containers:

Triple-rinse the empty L-691121 container with a suitable solvent.

Collect the rinsate as halogenated organic waste and add it to the designated waste

container.

Deface the label on the empty container before disposing of it according to institutional

guidelines for chemically contaminated glassware or plastic.

Spill Management:

In the event of a spill, contain the material using an inert absorbent.

Collect the absorbent material in a sealed bag or container, label it as "Halogenated

Organic Waste," and dispose of it with the other L-691121 waste.

Disposal Request: Once the waste container is nearly full (do not overfill), submit a

hazardous waste pickup request to your institution's EHS department. Ensure the waste is

properly labeled with all constituents and their approximate concentrations.

Record Keeping: Maintain accurate records of the amount of L-691121 disposed of, in

accordance with your institution's policies and regulatory requirements.

Note: Never dispose of L-691121 or any other organic chemical down the drain.[4][5]

Visualization of Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of L-691121.

Start: L-691121 Waste Generation

Hazard Assessment & Preparation

Waste Segregation & Collection

Final Disposal Steps
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Collect in Designated Container
Ensure container is sealed and in secondary containment.

Yes
Obtain and Label Correct

Waste Container

No

Container is Full:
Request Pickup from EHS

Maintain Disposal Records

Disposal Complete

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of L-691121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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